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Compound of Interest

Compound Name: Anticancer agent 126

Cat. No.: B15603928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Anticancer agent 126" is associated with multiple distinct compounds in scientific

literature, each with a unique mechanism of action targeting different cellular pathways to

induce apoptosis. This guide provides a comprehensive technical overview of three prominent

agents that may be identified as "Anticancer agent 126": a specific WDR5-MYC interaction

inhibitor often cataloged as "Anticancer agent 126 (compound 12)", the well-studied MEK

inhibitor U0126, and the EZH2 inhibitor GSK126. Each section details the agent's role in

apoptosis, presents quantitative data, outlines experimental protocols, and visualizes key

pathways and workflows.

Section 1: Anticancer Agent 126 (Compound 12), a
WDR5-MYC Interaction Inhibitor
"Anticancer agent 126 (compound 12)" is a novel small molecule inhibitor that targets the

interaction between WD repeat-containing protein 5 (WDR5) and the oncogenic transcription

factor MYC.[1] By disrupting this interaction, the agent aims to reduce the expression of MYC

target genes, thereby inhibiting cancer cell proliferation and promoting apoptosis.[2][3]

Data Presentation
Currently, specific quantitative data on apoptosis induction (e.g., IC50 values for apoptosis) for

"Anticancer agent 126 (compound 12)" is not extensively available in the public domain.

Research has primarily focused on its ability to disrupt the WDR5-MYC interaction.
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Cell Line Assay Results Reference
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Co-
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with 20 µM of
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[4]
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cells

Chromatin

Immunoprecipitation

(ChIP)

Reduction in MYC

binding at WDR5-

dependent target

genes (C7orf40,

RNPS1, RPS14,

RPL5) with 20 µM of

compound 12 for 10h

[4]

Signaling Pathway
The primary mechanism of action for "Anticancer agent 126 (compound 12)" is the disruption

of the WDR5-MYC protein-protein interaction. This prevents the recruitment of MYC to the

chromatin of its target genes, leading to a downregulation of their expression. Many of these

target genes are involved in cell cycle progression and inhibition of apoptosis.
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In Vitro Analysis

In Vivo Analysis

1. Cell Culture
(e.g., MM.1S, Saos2)

2. GSK126 Treatment
(Dose- and time-course)

3. Apoptosis Assay
(Flow Cytometry - Annexin V/PI)

4. Protein Analysis
(Western Blot for Caspases, PARP, Mcl-1)

5. Mitochondrial Potential Assay
(e.g., JC-1 staining)

10. Data Analysis and Interpretation

6. Xenograft Mouse Model
(e.g., RPMI8226 cells)

7. GSK126 Administration

8. Tumor Growth Measurement

9. Immunohistochemistry
(e.g., for cleaved caspase-3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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